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Introduction
Ethylhexyl Triazone, also known as Octyl Triazone or Uvinul T 150, is a highly effective and

photostable organic UVB filter.[1][2] Its chemical properties make it an excellent candidate for

use in water-resistant and long-lasting sunscreen formulations. This document provides

detailed application notes, experimental protocols for evaluating water resistance, and a

summary of available data regarding its performance.

Ethylhexyl Triazone is an oil-soluble, colorless, and odorless powder that is particularly noted

for its high absorption of UVB radiation, with a peak protection at approximately 314 nm.[2][3]

[4] A key characteristic of Ethylhexyl Triazone is its strong affinity for the keratin in the skin,

which, combined with its insolubility in water, contributes significantly to the water resistance of

sunscreen products.[1] This allows for the formulation of high SPF sunscreens that maintain

their efficacy even after prolonged water exposure.[5]

Key Properties and Formulation Guidelines
A summary of the key properties of Ethylhexyl Triazone relevant to water-resistant

formulations is presented below.
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Property Value/Description
Significance in Water-
Resistant Formulations

INCI Name Ethylhexyl Triazone
Standardized nomenclature for

cosmetic ingredient labeling.

Chemical Formula C48H66N6O6

Molecular Weight 823.07 g/mol

Its large molecular size limits

dermal penetration, enhancing

safety.[6]

Solubility Oil-soluble; Insoluble in water

Essential for incorporation into

the oil phase of emulsions and

prevents it from being easily

washed off.[3][6]

UV Absorption Max (λmax) ~314 nm (UVB range)

Provides powerful protection

against the primary spectrum

of UV radiation that causes

sunburn.[2][3][4]

Photostability Excellent

Maintains its protective

capabilities even after

prolonged exposure to UV

radiation, ensuring long-lasting

efficacy.[2][4]

Affinity for Skin Keratin High

The polar nature of the

molecule promotes adhesion

to the skin, enhancing its

substantivity and water

resistance.[1]

Regulatory Status

Approved for use up to 5% in

the EU and Japan. Not

currently approved as a

sunscreen active ingredient in

the USA or Canada.[6]

Important consideration for

global product development.
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Formulation Recommendations:

Concentration: Typically used at concentrations ranging from 1% to 5% in sunscreen

formulations, depending on the desired SPF level and in combination with other UV filters.[3]

Dispersion: As an oil-soluble ingredient, Ethylhexyl Triazone should be incorporated into

the oil phase of the emulsion. Heating is typically required to ensure complete dissolution.

Synergy with other filters: It is often used in combination with other UVA and UVB filters to

achieve broad-spectrum protection.[3]

Emulsion Type: While it can be used in various formulation types, its properties are

particularly advantageous in water-in-oil (W/O) emulsions, which are known for their inherent

water resistance.

Efficacy in Water-Resistant Formulations:
Quantitative Data
A clinical trial was conducted to compare the persistence of SPF 30 in organic and inorganic

sunscreens on swimmers. The organic sunscreen formulation included a combination of filters:

diethylamino hydroxybenzoyl hexyl benzoate, tris-biphenyl triazine, ethylhexyl triazone,

ethylhexyl salicylate, methylene bis-benzotriazolyl tetramethylbutylphenol, and bis-

ethylhexyloxyphenol methoxyphenyl triazine. The inorganic sunscreen contained titanium

dioxide and zinc oxide. The study provides valuable insight into the performance of a

formulation containing Ethylhexyl Triazone in real-world conditions.

Sunscreen Type
Median SPF Before
Swimming (Range)

Median SPF After
Swimming (Range)

Statistical
Significance of SPF
Decrease

Organic (containing

Ethylhexyl Triazone)
30 (24-47) 9.9 (6-19) p < 0.001

Inorganic 27 (23-47) 12.3 (8-19) p < 0.001

Data adapted from a double-blind, randomized clinical trial.[3]
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The results indicate a statistically significant decrease in SPF for both sunscreen types after

swimming.[3] While the inorganic sunscreen retained a slightly higher median SPF post-

immersion in this particular study, the organic formulation, which included Ethylhexyl
Triazone, still provided a measurable level of protection.[3] The study highlights the importance

of reapplication of sunscreen after water activities, regardless of the type of UV filters used.

Experimental Protocols for Water Resistance
Testing
The evaluation of a sunscreen's water resistance is a critical step in product development and

for substantiating label claims. Standardized in vivo and in vitro methods are utilized for this

purpose.

In Vivo Water Resistance Testing Protocol (Based on
ISO 18861 and ISO 24444)
This protocol determines the Sun Protection Factor (SPF) of a sunscreen product after a

defined period of water immersion.

1. Subject Recruitment and Selection:

Enroll a panel of healthy adult volunteers with skin types I, II, or III (Fitzpatrick classification).

Subjects should be free of any dermatological conditions that could interfere with the results.

Obtain informed consent from all participants.

2. Test Site Demarcation:

Mark out specific areas on the subjects' backs (typically the infrascapular region) for

sunscreen application and as unprotected control sites.

3. Initial SPF Determination (Pre-Immersion):

Apply the test sunscreen formulation containing Ethylhexyl Triazone at a uniform

concentration of 2.0 mg/cm² to the designated test sites.
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Allow the sunscreen to dry for 15-30 minutes.

Expose the test sites and an unprotected control site to a series of incremental doses of UV

radiation from a solar simulator with a defined and known output.

Assess the Minimal Erythema Dose (MED) for both protected (MEDp) and unprotected

(MEDu) skin 16-24 hours after UV exposure. The MED is the lowest UV dose that produces

the first perceptible, unambiguous erythema with defined borders.

Calculate the static SPF using the formula: SPF = MEDp / MEDu.

4. Water Immersion Procedure:

Subjects undergo a standardized water immersion cycle. For a "water-resistant" claim, this

typically involves two 20-minute immersions. For a "very water-resistant" claim, four 20-

minute immersions are usually required.

The water in the immersion tub (e.g., a whirlpool) should be maintained at a controlled

temperature (e.g., 29-34°C) and may have controlled agitation.

A 15-minute rest period out of the water is typically observed between immersions.

5. Post-Immersion SPF Determination:

After the final immersion and a brief drying period (without toweling the test sites), repeat the

UV exposure and MED assessment as described in step 3 on the same test sites.

Calculate the post-immersion SPF.

6. Calculation of Water Resistance:

The product is deemed "water-resistant" if the mean SPF after water immersion is at least

50% of the mean SPF before immersion.

Experimental Workflow for In Vivo Water Resistance Testing
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Pre-Immersion Phase

Water Immersion Phase

Post-Immersion Phase

Subject Recruitment & Site Demarcation

Sunscreen Application (2.0 mg/cm²)

UV Exposure (Solar Simulator)

MED Assessment (16-24h post-exposure)

Calculate Static SPF

Controlled Water Immersion (e.g., 2 x 20 min)

UV Exposure (Solar Simulator)

MED Assessment (16-24h post-exposure)

Calculate Post-Immersion SPF

Compare Pre- and Post-Immersion SPF for Water Resistance Claim

Click to download full resolution via product page

Caption: In Vivo Water Resistance SPF Testing Workflow.
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In Vitro Water Resistance Testing Protocol
(Qualitative/Quantitative)
In vitro methods provide a more rapid and cost-effective approach for screening the water

resistance of formulations during development. These methods typically use a synthetic

substrate to mimic the skin's surface.

1. Substrate Preparation:

Use polymethyl methacrylate (PMMA) plates with a roughened surface to simulate the

topography of the skin.

Record the initial weight of each plate.

2. Product Application:

Apply a precise amount of the sunscreen formulation (e.g., 1.3 mg/cm²) evenly across the

surface of the PMMA plates.

Allow the product to dry for a specified period (e.g., 15-30 minutes) in a dark place at room

temperature.

3. Pre-Immersion SPF Measurement:

Measure the UV transmittance of the sunscreen film on the plates using a

spectrophotometer equipped with an integrating sphere.

Calculate the in vitro SPF and other relevant metrics (e.g., UVA protection factor) from the

transmittance data.

4. Water Immersion:

Place the plates in a holder and immerse them in a container of purified water at a controlled

temperature (e.g., 34°C).

The water should be agitated at a constant, gentle speed (e.g., 15 rpm) for a defined

duration (e.g., 20 or 40 minutes).
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5. Post-Immersion SPF Measurement:

Carefully remove the plates from the water, allow them to dry completely without blotting,

and then re-measure the UV transmittance as in step 3.

Calculate the post-immersion in vitro SPF.

6. Data Analysis:

Calculate the percentage of SPF retention: % SPF Retention = (Post-immersion SPF / Pre-

immersion SPF) x 100.

A retention of ≥ 50% is often used as an indicator of water resistance, though this should

ideally be correlated with in vivo data.
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Prepare & Weigh PMMA Plates

Apply Sunscreen (1.3 mg/cm²)

Dry Plates

Measure Pre-Immersion SPF (Spectrophotometry)

Controlled Water Immersion

Dry Plates

Measure Post-Immersion SPF (Spectrophotometry)

Calculate % SPF Retention
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Caption: In Vitro Water Resistance SPF Testing Workflow.
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Ethylhexyl Triazone is a valuable UV filter for the development of high-SPF, water-resistant

sunscreen formulations. Its inherent properties of oil solubility, high photostability, and strong

affinity for skin keratin contribute significantly to its efficacy in products designed for use during

activities that involve sweating or swimming. The standardized in vivo and in vitro protocols

outlined provide robust frameworks for substantiating water resistance claims. While the

available quantitative data from a comparative clinical trial demonstrates the performance of a

formulation containing Ethylhexyl Triazone, further studies isolating its specific contribution at

various concentrations would be beneficial for formulators. Nevertheless, its established

characteristics make Ethylhexyl Triazone a reliable choice for creating durable and effective

sun protection products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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